Cas no 2137989-50-3 (rac-(3R,4S)-4-(4-ethylphenyl)-3-methylpyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-4-(4-ethylphenyl)-3-methylpyrrolidin-3-amine
• CAS No: 2137989-50-3
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6199870
• PubChem ID: 165468455
• Update Time: 2025-05-20

rac-(3R,4S)-4-(4-ethylphenyl)-3-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-803794
• 2137989-50-3
• rac-(3R,4S)-4-(4-ethylphenyl)-3-methylpyrrolidin-3-amine

• Inchi： 1S/C13H20N2/c1-3-10-4-6-11(7-5-10)12-8-15-9-13(12,2)14/h4-7,12,15H,3,8-9,14H2,1-2H3/t12-,13+/m0/s1
• InChI Key： LZRLBOCEMINQDE-QWHCGFSZSA-N
• SMILES： N1C[C@@H](C2C=CC(CC)=CC=2)[C@@](C)(C1)N

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on rac-(3R,4S)-4-(4-ethylphenyl)-3-methylpyrrolidin-3-amine

Rac-(3R,4S)-4-(4-Ethylphenyl)-3-Methylpyrrolidin-3-Amine: A Comprehensive Overview

Rac-(3R,4S)-4-(4-Ethylphenyl)-3-Methylpyrrolidin-3-amine (CAS No. 2137989-50-3) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to rac-(3R,4S)-4-(4-Ethylphenyl)-3-Methylpyrrolidin-3-amine.

Chemical Structure and Properties

The molecular formula of rac-(3R,4S)-4-(4-Ethylphenyl)-3-Methylpyrrolidin-3-amine is C₁₅H₂₁N, and its molecular weight is 215.33 g/mol. The compound features a pyrrolidine ring with a 4-ethylphenyl substituent and a methyl group at the 3-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The chiral centers at the 3 and 4 positions contribute to the compound's enantiomeric forms, which can have different biological activities.

The compound is generally synthesized through a series of well-defined chemical reactions, including asymmetric synthesis methods to control the stereochemistry at the chiral centers. Recent advancements in catalytic asymmetric synthesis have made it possible to produce high yields of enantiomerically pure forms of rac-(3R,4S)-4-(4-Ethylphenyl)-3-Methylpyrrolidin-3-amine. These methods often involve the use of chiral catalysts or ligands to achieve high enantioselectivity.

Synthesis Methods

The synthesis of rac-(3R,4S)-4-(4-Ethylphenyl)-3-Methylpyrrolidin-3-amine typically begins with the formation of a pyrrolidine ring from a suitable starting material. One common approach involves the reaction of an amino acid derivative with an aldehyde or ketone in the presence of a reducing agent. For example, the condensation of (S)-alanine with 4-ethylbenzaldehyde followed by reduction can yield the desired pyrrolidine structure.

To introduce chirality at the 3 and 4 positions, asymmetric catalysis is often employed. Transition metal catalysts such as palladium or rhodium complexes can be used to achieve high enantioselectivity in these reactions. Recent studies have also explored the use of organocatalysts, which offer an environmentally friendly and cost-effective alternative to metal-based catalysts.

Biological Activity and Therapeutic Potential

Rac-(3R,4S)-4-(4-Ethylphenyl)-3-Methylpyrrolidin-3-amine has been investigated for its potential therapeutic applications in various biological systems. One area of interest is its activity as a modulator of neurotransmitter receptors, particularly serotonin (5-HT) receptors. Studies have shown that this compound can exhibit selective binding to certain 5-HT receptor subtypes, which may have implications for treating neurological disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, rac-(3R,4S)-4-(4-Ethylphenyl)-3-Methylpyrrolidin-3-amine has also been studied for its potential as an analgesic agent. Preclinical studies in animal models have demonstrated that this compound can effectively reduce pain responses without causing significant side effects. These findings suggest that it may have therapeutic potential in pain management.

Clinical Trials and Future Directions

While preclinical studies have shown promising results for rac-(3R,4S)-4-(4-Ethylphenyl)-3-Methylpyrrolidin-3-amine, further clinical trials are necessary to evaluate its safety and efficacy in human subjects. Several Phase I trials are currently underway to assess the pharmacokinetics and pharmacodynamics of this compound in healthy volunteers.

The results from these initial trials will provide valuable insights into the dosing regimens and potential side effects associated with rac-(3R,4S)-4-(4-Ethylphenyl)-3-Methylpyrrolidin-3-amine. If these trials are successful, subsequent Phase II and III trials will be conducted to evaluate its therapeutic efficacy in specific patient populations.

Conclusion

Rac-(3R,4S)-4-(4-Ethylphenyl)-3-Methylpyrrolidin-3-amine (CAS No. 2137989-50-3) is a promising compound with unique structural features and potential therapeutic applications. Its ability to modulate neurotransmitter receptors and exhibit analgesic properties makes it an attractive candidate for further research and development in medicinal chemistry. As ongoing clinical trials continue to provide more data on its safety and efficacy, this compound may play a significant role in advancing our understanding and treatment of various neurological disorders.